Cas no 476356-51-1 (N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide)

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide is a specialized organic compound featuring a thiazole core linked to a difluorobenzamide moiety and an ethoxyphenyl substituent. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the ethoxyphenyl group contributes to lipophilicity, improving membrane permeability. The thiazole ring offers a versatile scaffold for further functionalization. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced electronic and steric characteristics. Its synthetic accessibility and modular design further support its utility in medicinal chemistry applications.

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide structure

476356-51-1 structure

Product Name:N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide

CAS No:476356-51-1

MF:C₁₈H₁₄F₂N₂O₂S

MW:360.377769947052

CID:6094133

PubChem ID:5060952

Update Time:2025-10-29

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

- N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide
- Benzamide, N-[4-(4-ethoxyphenyl)-2-thiazolyl]-2,6-difluoro-
- 476356-51-1
- Oprea1_346261
- AKOS024578745
- N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2,6-difluorobenzamide
- N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide
- F0496-0157
- Inchi： 1S/C18H14F2N2O2S/c1-2-24-12-8-6-11(7-9-12)15-10-25-18(21-15)22-17(23)16-13(19)4-3-5-14(16)20/h3-10H,2H2,1H3,(H,21,22,23)
- InChI Key： QJKNXKOKPBMOOI-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)C1=C(F)C=CC=C1F

Computed Properties

Exact Mass: 360.07440519g/mol
Monoisotopic Mass: 360.07440519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 439
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Density: 1.358±0.06 g/cm3(Predicted)
pka: 6.99±0.50(Predicted)

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0496-0157-2μmol	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0496-0157-5μmol	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0496-0157-10μmol	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0496-0157-20μmol	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0496-0157-1mg	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0496-0157-2mg	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0496-0157-3mg	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0496-0157-4mg	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0496-0157-5mg	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0496-0157-10mg	N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide	476356-51-1	90%+	10mg	$79.0	2023-05-17

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Additional information on N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide

Comprehensive Overview of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 476356-51-1)

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 476356-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the thiazole derivative family, which is known for its diverse biological activities. The presence of difluorobenzamide and ethoxyphenyl moieties enhances its reactivity and makes it a promising candidate for drug development and material science applications.

In recent years, the demand for thiazole-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide due to its potential as a kinase inhibitor or antimicrobial agent. These properties align with current trends in addressing antibiotic resistance and targeted cancer therapies, making it a hot topic in scientific discussions. The compound's CAS No. 476356-51-1 is frequently searched in academic databases, reflecting its growing relevance.

The synthesis of N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular structure features a thiazole ring linked to a difluorobenzamide group, which contributes to its stability and bioactivity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring high purity and consistency for research purposes.

From an industrial perspective, CAS No. 476356-51-1 is often explored for its potential in crop protection and pesticide formulation. The ethoxyphenyl moiety enhances its lipophilicity, improving its absorption and efficacy in agricultural applications. This aligns with the global push for sustainable farming solutions, a topic frequently searched by agronomists and environmental scientists.

In conclusion, N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2,6-difluorobenzamide (CAS No. 476356-51-1) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields like drug discovery and agrochemical innovation. As scientific inquiries into this compound continue, its applications are expected to expand, addressing some of the most pressing challenges in modern science.